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Introduction

DDD100097 is a potent inhibitor of N-myristoyltransferase (NMT), an enzyme crucial for the
viability of various organisms, including the malaria parasite Plasmodium falciparum. NMT
catalyzes the covalent attachment of myristate, a 14-carbon saturated fatty acid, to the N-
terminal glycine of a wide range of cellular and viral proteins. This protein modification, known
as N-myristoylation, is vital for protein-membrane interactions, signal transduction, and the
assembly of viral particles. Inhibition of NMT presents a promising therapeutic strategy for
diseases such as malaria.

These application notes provide detailed protocols for in vitro assays to characterize the activity
of DDD100097 against its primary target, NMT, and its subsequent effect on parasite protein
synthesis and growth.

Data Presentation

Table 1: Inhibitory Activity of NMT Inhibitors
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Target
Compound . Assay Type IC50 (nM) Reference
Organism
Fluorescence-
DDD85646 Homo sapiens based NMT 21.33 [1]
Assay
Fluorescence-
IMP-1088 Homo sapiens based NMT 7.61 [1]
Assay
Related ]
T. brucei NMT Assay 5 [2]
Compounds
Related )
Homo sapiens NMT Assay 230,000 2]
Compounds

Note: Data for DDD100097 is not publicly available and the table presents data for related and
well-characterized NMT inhibitors to provide a reference for expected potency.

Experimental Protocols

Biochemical Assay for N-Myristoyltransferase (NMT)
Inhibition

This protocol describes a fluorescence-based assay to determine the in vitro inhibitory activity
of DDD100097 against N-myristoyltransferase. The assay measures the production of

Coenzyme A (CoA), a product of the N-myristoylation reaction, using a thiol-reactive fluorescent

probe.

Materials:

e Recombinant NMT enzyme (e.g., human NMT1)
e Myristoyl-CoA

o Peptide substrate with an N-terminal glycine (e.g., H-Gly-Ser-Asn-Lys-Ser-Lys-Pro-Lys-NH2)
[3]
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o 7-diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin (CPM) fluorescent probe

e Assay Buffer: 20 mM potassium phosphate (pH 8.0), 0.5 mM EDTA, 0.1% (v/v) Triton® X-
100

 DDD100097 (and control inhibitors) dissolved in 10% DMSO/water
o 96-well black microplates
e Fluorescence plate reader
Procedure:
e Prepare serial dilutions of DDD100097 and control inhibitors in 10% DMSO/water.
» In a 96-well black microplate, add the following components in order:
o 10 pL of the inhibitor solution (or 10% DMSO/water for control).
o 25 pL of Myristoyl-CoA solution (final concentration: 4 pM).
o 50 pL of NMT enzyme solution (final concentration: 18.9 nM).
« Initiate the enzymatic reaction by adding 15 uL of the peptide substrate solution.
e Immediately add 10 pL of CPM solution (final concentration: 8 uM).

e Monitor the increase in fluorescence intensity over 30 minutes at 1-minute intervals using a
fluorescence plate reader (Excitation: 380 nm, Emission: 470 nm) at 25 °C.

e The rate of reaction is determined from the linear phase of the fluorescence curve.

o Calculate the percent inhibition for each concentration of DDD100097 relative to the DMSO
control.

o Determine the IC50 value by fitting the dose-response data to a suitable equation.
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Plasmodium falciparum Asexual Blood Stage Growth
Inhibition Assay

This assay determines the potency of DDD100097 in inhibiting the growth of P. falciparum in an
in vitro culture of human erythrocytes.

Materials:

P. falciparum culture (e.g., 3D7 strain) synchronized at the ring stage.
e Human erythrocytes (O+).

o Complete culture medium (RPMI 1640 supplemented with HEPES, NaHCO3, hypoxanthine,
gentamicin, and 0.5% (w/v) Albumax II).

 DDD100097 dissolved in DMSO.
¢ 96-well microplates.
o DNA-intercalating fluorescent dye (e.g., SYBR Green | or DAPI).

e Lysis buffer with saponin.

Incubator with a gas mixture of 5% CO2, 5% 02, and 90% N2.

Procedure:

Prepare serial dilutions of DDD100097 in the complete culture medium.
e In a 96-well plate, add 100 pL of the drug dilutions.

e Add 100 pL of synchronized P. falciparum culture at ~1% parasitemia and 2% hematocrit to
each well.

 Incubate the plates for 48-72 hours at 37°C in the controlled gas environment.

o After incubation, lyse the red blood cells by adding 100 L of lysis buffer containing SYBR
Green | dye.
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e Incubate in the dark for 1 hour at room temperature.
e Measure fluorescence using a plate reader (Excitation: ~485 nm, Emission: ~520 nm).

o Calculate the percent inhibition of parasite growth for each drug concentration relative to the
DMSO control.

o Determine the IC50 value from the dose-response curve.

In Vitro Protein Synthesis Inhibition Assay in P.
falciparum Lysate

This assay specifically measures the effect of DDD100097 on protein translation within a cell-
free lysate derived from P. falciparum.

Materials:

P. falciparum cell lysate.

o Reporter plasmid containing a luciferase gene under the control of P. falciparum regulatory
elements.

« In vitro transcription/translation mix.

e Amino acid mixture (methionine-free).

e [35S]-Methionine.

e DDD100097 dissolved in DMSO.

e Anisomycin (positive control for translation inhibition).

e 96-well plates.

 Scintillation counter or luciferase assay system.

Procedure:
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e Prepare P. falciparum lysate from a high-parasitemia culture.
o Prepare serial dilutions of DDD100097 and anisomycin in the assay buffer.

» In a 96-well plate, combine the P. falciparum lysate, the reporter plasmid, and the in vitro
transcription/translation mix.

e Add the drug dilutions to the respective wells.

« Initiate the translation reaction by adding the amino acid mixture and [35S]-Methionine.
 Incubate the plate at 37°C for 1-2 hours.

» Stop the reaction and precipitate the newly synthesized proteins.

o Measure the incorporation of [35S]-Methionine using a scintillation counter, or measure the
luciferase activity using a luminometer.

o Calculate the percent inhibition of protein synthesis for each concentration of DDD100097.

o Determine the IC50 value from the dose-response curve.
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Caption: NMT Inhibition by DDD100097.
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Caption: In Vitro Assay Workflow for DDD100097.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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